6'-(3-Fluoropropoxy)-4-methoxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one

• Molecular Formula: C18H23FO3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 6-(3-fluoropropoxy)-4'-methoxyspiro[3H-indene-2,1'-cyclohexane]-1-one
• InChI: InChI=1S/C18H23FO3/c1-21-14-5-7-18(8-6-14)12-13-3-4-15(22-10-2-9-19)11-16(13)17(18)20/h3-4,11,14H,2,5-10,12H2,1H3
• InChI Key: WJBNLAMZRQJMSM-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC2(CC1)CC3=C(C2=O)C=C(C=C3)OCCCF

Description

6'-(3-Fluoropropoxy)-4-methoxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one is a useful research compound. Its molecular formula is C18H23FO3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6′-(3-Fluoropropoxy)-4-hydroxyspiro[cyclohexane-1,2′-inden]-1′(3′H)-one (Intermediate 64, 1.94 g, 6.64 mmol) was dissolved in tetrahydrofuran (35 mL) under argon and cooled to 0° C. Potassium tert-butoxide (2.23 g, 19.9 mmol) was added portion wise and the mixture was stirred at 0° C. for 15 min. Methyl iodide (0.83 mL, 13.3 mmol) was added. The cooling bath was removed, and the mixture was stirred at r.t. overnight. Water (200 mL) was added and the resulting solution was partitioned between additional water (200 mL) and EtOAc (400 mL). The organic phases was dried over MgSO4 and concentrated in vacuo. The product was isolated using flash chromatography using a gradient of EtOAc (0-50%) in heptane to give 0.611 g (30% yield) of the title compound: MS (ES+) m/z 307 [M+H]+.